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Compound of Interest

Compound Name: Gpx4-IN-4

Cat. No.: B12388179

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of Gpx4-IN-4, a
potent inhibitor of Glutathione Peroxidase 4 (GPX4), in mouse models of research. The
provided methodologies are intended to serve as a guide for investigating the biological effects
of Gpx4-IN-4 in vivo.

Introduction

Glutathione Peroxidase 4 (GPX4) is a crucial enzyme that protects cells from membrane lipid
peroxidation.[1] Inhibition of GPX4 leads to an iron-dependent form of programmed cell death
known as ferroptosis.[2] Gpx4-IN-4 (also referred to as Compound 24) is a specific inhibitor of
GPX4 and serves as a valuable tool to induce ferroptosis and study its role in various
physiological and pathological processes.[3][4] These notes provide a summary of reported
dosages, a detailed formulation protocol, and comprehensive experimental protocols for in vivo
studies using Gpx4-IN-4 in mouse models.

Quantitative Data Summary

The following table summarizes the reported in vivo dosages and administration routes for
Gpx4-IN-4 in mice.
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Parameter Details Reference
Compound Gpx4-IN-4 (Compound 24) [3114]
Molecular Weight 460.9 g/mol [4]

Route of Administration

Intraperitoneal (i.p.) injection

[3]4]

Dosage Range

50 mg/kg (daily for 20 days)

[3]4]

100 mg/kg (single dose)

[3]4]

200 mg/kg (single dose)

[3]4]

Vehicle Formulation

Information on specific
formulation for Gpx4-IN-4 is
limited. A common vehicle for
similar lipophilic compounds
like RSL3 is a mixture of
DMSO and corn oil. Another
reported vehicle for a
ferroptosis inducer is a
combination of PBS, DMSO,
and PEG300.

[5]

Signaling Pathway

Gpx4-IN-4 induces ferroptosis by directly inhibiting the enzymatic activity of GPX4. This

disrupts the cellular antioxidant defense system, leading to an accumulation of lipid reactive

oxygen species (ROS) and subsequent cell death. The diagram below illustrates the central

role of GPX4 in the ferroptosis pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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